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Compound of Interest

Compound Name: H-D-Phe-OtBu.HCl

Cat. No.: B555534 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the materials in use is paramount to ensuring laboratory safety and experimental integrity.

This in-depth technical guide provides a comprehensive overview of the material safety data for

H-D-Phe-OtBu.HCl (D-Phenylalanine tert-butyl ester hydrochloride), a key reagent in peptide

synthesis and various research applications.

Section 1: Chemical Identification and Properties
H-D-Phe-OtBu.HCl is the hydrochloride salt of the tert-butyl ester of D-phenylalanine. Its

chemical structure protects the carboxylic acid group, making it a valuable building block in the

synthesis of peptides and other complex organic molecules.
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Identifier Value

Chemical Name D-Phenylalanine tert-butyl ester hydrochloride

Synonyms
H-D-Phe-OtBu HCl, (R)-tert-butyl 2-amino-3-

phenylpropanoate hydrochloride

CAS Number 3403-25-6[1][2]

Molecular Formula C13H20ClNO2

Molecular Weight 257.76 g/mol

Appearance White to light yellow powder or crystal

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone, and water.[1]

Section 2: Hazard Identification and Safety
Precautions
While comprehensive toxicological data is not extensively documented in publicly available

literature, standard precautions for handling chemical reagents should be observed. The

primary hazards are associated with inhalation, skin, and eye contact.

Hazard Type Description Precautionary Statements

Inhalation

May be harmful if inhaled and

may cause respiratory tract

irritation.[3]

Avoid breathing dust. Use in a

well-ventilated area or with a

dust respirator.[3][4]

Skin Contact

May be harmful if absorbed

through the skin and may

cause skin irritation.[3]

Wear protective gloves and

clothing.[3][5]

Eye Contact May cause eye irritation.[3]
Wear safety goggles or a face

shield.[3][5]

Ingestion
May be harmful if swallowed.

[3]

Do not eat, drink, or smoke

when handling. Wash hands

thoroughly after use.[6]
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GHS Hazard Classification:

Pictogram: GHS07 (Exclamation mark)

Signal Word: Warning

Hazard Statements: H319 (Causes serious eye irritation), H412 (Harmful to aquatic life with

long-lasting effects)

Precautionary Statements: P264, P273, P280, P305 + P351 + P338, P337 + P313, P501

Section 3: Handling, Storage, and Disposal
Proper handling and storage are crucial for maintaining the stability of H-D-Phe-OtBu.HCl and

ensuring a safe laboratory environment.

Handling Protocols
A standardized workflow for handling H-D-Phe-OtBu.HCl is essential to minimize exposure and

prevent contamination.
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Safe Handling Workflow for H-D-Phe-OtBu.HCl
1. Preparation

- Don Personal Protective Equipment (PPE)
- Ensure fume hood is operational

2. Weighing and Dispensing
- Use a dedicated, clean spatula

- Weigh in a fume hood to avoid dust inhalation

3. Dissolution
- Add solid to solvent slowly
- Use appropriate glassware

4. Post-Handling
- Clean all equipment and work surfaces
- Remove and dispose of PPE correctly

5. Storage
- Store in a tightly sealed container

- Place in a designated, cool, and dry area

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of H-D-Phe-OtBu.HCl in a laboratory setting.

Storage Conditions
To ensure the longevity and stability of the compound, the following storage conditions are

recommended:
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Parameter Recommendation

Temperature

Keep refrigerated. Do not store above 5°C

(41°F).[3] For long-term storage, -20°C (for up

to 1 month) or -80°C (for up to 6 months) is

advised.[7]

Container Keep container tightly closed.[3]

Atmosphere
Store under an inert atmosphere and protect

from moisture as the product is hygroscopic.[5]

Incompatible Materials Strong oxidizing agents.[3][8]

Disposal
Waste material should be disposed of in accordance with federal, state, and local

environmental control regulations.[3]

Section 4: Accidental Release and First Aid
Measures
In the event of an accidental release or exposure, prompt and appropriate action is critical.

Accidental Release Measures
For a small spill, use appropriate tools to place the spilled material into a convenient waste

disposal container.[3] For a large spill, use a shovel for the same purpose.[3] Ensure the area

is well-ventilated and that all sources of ignition are removed.[4]

First Aid Protocols
A systematic approach to first aid is necessary following exposure.
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First Aid Protocol for H-D-Phe-OtBu.HCl Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration. Wash off with soap and plenty of water. Rinse with plenty of water for at least 15 minutes. Rinse mouth with water.

Do NOT induce vomiting.

Seek medical attention.
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Caption: A flowchart outlining the immediate first aid steps to be taken in case of exposure.

Section 5: Fire-Fighting Measures and Reactivity
Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.

[6]

Hazardous Decomposition Products: Upon combustion, it may produce carbon oxides (CO,

CO2), nitrogen oxides (NOx), and hydrogen chloride gas.[3][5][8]

Reactivity: The material is stable under recommended storage conditions.[3] It is incompatible

with strong oxidizing agents.[3][8]

Section 6: Experimental Protocols
While this document focuses on the material safety data, H-D-Phe-OtBu.HCl is a standard

reagent in solid-phase peptide synthesis (SPPS). A general experimental workflow for its use in

SPPS is outlined below.
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General Workflow for H-D-Phe-OtBu.HCl in SPPS

1. Resin Swelling
- Swell the solid support resin in a suitable solvent (e.g., DMF)

2. Deprotection
- Remove the Fmoc protecting group from the resin-bound amino acid

3. Activation & Coupling
- Activate the carboxylic acid of the incoming Fmoc-amino acid

- Couple the activated amino acid to the deprotected resin

4. Capping (Optional)
- Acetylate any unreacted amino groups

5. Repeat Cycle
- Repeat steps 2-4 for each subsequent amino acid in the sequence

H-D-Phe-OtBu.HCl as an example
of an incoming amino acid derivative

6. Cleavage and Deprotection
- Cleave the completed peptide from the resin

- Remove side-chain protecting groups

7. Purification and Analysis
- Purify the crude peptide (e.g., by HPLC)

- Characterize the final product (e.g., by mass spectrometry)
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Caption: A simplified workflow illustrating the role of amino acid derivatives like H-D-Phe-
OtBu.HCl in SPPS.

This guide is intended to provide comprehensive safety information for H-D-Phe-OtBu.HCl.
Researchers should always consult the most recent and complete Safety Data Sheet (SDS)
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from their supplier before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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